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Compound of Interest

Compound Name: Butamben picrate

Cat. No.: B1242182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butamben picrate, an ester-type local anesthetic, has been investigated for its potential role in

the management of pain associated with thermal burns. By reversibly blocking sodium

channels in nerve membranes, Butamben picrate can inhibit the transmission of pain signals

from the site of injury. These application notes provide an overview of the available research,

its mechanism of action, and generalized protocols for preclinical and clinical evaluation.

Mechanism of Action
Butamben, the active anesthetic component of Butamben picrate, exerts its analgesic effect

by blocking voltage-gated sodium channels on the neuronal cell membrane.[1] This action

inhibits the influx of sodium ions, which is necessary for the generation and conduction of nerve

impulses. By preventing depolarization and propagation of action potentials in sensory nerves,

Butamben effectively numbs the treated area, providing localized pain relief.[1] While the

general mechanism is understood, specific modulatory effects of Butamben picrate on

different sodium channel subtypes in the context of burn-sensitized nociceptors warrant further

investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b1242182?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/7793660/
https://pubmed.ncbi.nlm.nih.gov/7793660/
https://www.benchchem.com/product/b1242182#application-of-butamben-picrate-in-burn-pain-management-studies
https://www.benchchem.com/product/b1242182#application-of-butamben-picrate-in-burn-pain-management-studies
https://www.benchchem.com/product/b1242182#application-of-butamben-picrate-in-burn-pain-management-studies
https://www.benchchem.com/product/b1242182#application-of-butamben-picrate-in-burn-pain-management-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1242182?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

